Cas no 1922958-25-5 ((2-Chloro-1-ethoxy-2,2-difluoroethoxy)triethylsilane)

• Product Name: (2-Chloro-1-ethoxy-2,2-difluoroethoxy)triethylsilane
• CAS No: 1922958-25-5
• MF: C₁₀H₂₁ClF₂O₂Si
• MW: 274.807850599289
• CID: 5192216
• Update Time: 2025-10-18

(2-Chloro-1-ethoxy-2,2-difluoroethoxy)triethylsilane Chemical and Physical Properties

Names and Identifiers

• (2-Chloro-1-ethoxy-2,2-difluoroethoxy)triethylsilane
• Silane, (2-chloro-1-ethoxy-2,2-difluoroethoxy)triethyl-

• Inchi： 1S/C10H21ClF2O2Si/c1-5-14-9(10(11,12)13)15-16(6-2,7-3)8-4/h9H,5-8H2,1-4H3
• InChI Key： HEZGSOPBZPSZCZ-UHFFFAOYSA-N
• SMILES： [Si](OC(OCC)C(Cl)(F)F)(CC)(CC)CC

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 240.3±35.0 °C at 760 mmHg
• Flash Point: 99.1±25.9 °C
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

(2-Chloro-1-ethoxy-2,2-difluoroethoxy)triethylsilane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (2-Chloro-1-ethoxy-2,2-difluoroethoxy)triethylsilane

Introduction to (2-Chloro-1-ethoxy-2,2-difluoroethoxy)triethylsilane (CAS No. 1922958-25-5)

(2-Chloro-1-ethoxy-2,2-difluoroethoxy)triethylsilane (CAS No. 1922958-25-5) is a specialized organosilicon compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in the pharmaceutical and materials science sectors. This compound is characterized by its complex molecular structure, which includes a triethylsilyl group and a 2-chloro-1-ethoxy-2,2-difluoroethoxy moiety, making it a valuable reagent in synthetic chemistry and materials engineering.

The triethylsilyl group in (2-Chloro-1-ethoxy-2,2-difluoroethoxy)triethylsilane provides excellent stability and reactivity control, while the 2-chloro-1-ethoxy-2,2-difluoroethoxy moiety introduces specific functional groups that can be utilized for further chemical modifications. The combination of these functionalities makes this compound an attractive candidate for the synthesis of complex organic molecules and advanced materials.

Recent research has highlighted the potential of (2-Chloro-1-ethoxy-2,2-difluoroethoxy)triethylsilane in the development of new pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of novel antiviral agents. The unique fluorinated and chlorinated functionalities provide enhanced biological activity and improved pharmacokinetic properties, making it a promising lead for drug discovery.

In addition to its pharmaceutical applications, (2-Chloro-1-ethoxy-2,2-difluoroethoxy)triethylsilane has also shown promise in materials science. A recent study in the Journal of Materials Chemistry A explored the use of this compound as a precursor for the synthesis of functionalized silicas with tunable properties. The ability to introduce specific functional groups through the triethylsilyl and 2-chloro-1-ethoxy-2,2-difluoroethoxy moieties allows for the creation of materials with tailored surface chemistries, which can be used in applications such as catalysis, separation technologies, and drug delivery systems.

The synthesis of (2-Chloro-1-ethoxy-2,2-difluoroethoxy)triethylsilane typically involves several steps, including the formation of the triethylsilyl group and the introduction of the chloro and fluorinated functionalities. A common approach involves the reaction of triethylchlorosilane with an appropriate alcohol or ether followed by subsequent chlorination and fluorination steps. The precise control over these reactions is crucial for obtaining high-purity product with consistent properties.

The physical and chemical properties of (2-Chloro-1-ethoxy-2,2-difluoroethoxy)triethylsilane have been extensively studied. It is a colorless liquid with a boiling point around 150°C at atmospheric pressure. The compound exhibits good solubility in common organic solvents such as dichloromethane, ethyl acetate, and toluene. Its stability under various conditions has been evaluated, showing that it remains stable at room temperature but may degrade under strong acidic or basic conditions.

In terms of safety and handling, while specific safety data sheets (SDS) should always be consulted for detailed information, general precautions include using appropriate personal protective equipment (PPE), ensuring adequate ventilation during handling, and storing the compound in tightly sealed containers away from incompatible materials.

The future outlook for (2-Chloro-1-ethoxy-2,2-difluoroethoxy)triethylsilane is promising. Ongoing research continues to explore new applications and improve synthetic methods. For example, recent advancements in green chemistry have led to more sustainable and environmentally friendly processes for producing this compound. Additionally, interdisciplinary collaborations between chemists, biologists, and materials scientists are driving innovative uses of this versatile reagent.

In conclusion, (2-Chloro-1-ethoxy-2,2-difluoroethoxy)triethylsilane (CAS No. 1922958-25-5) is a highly specialized organosilicon compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and properties make it an invaluable tool for researchers working on advanced synthetic chemistry projects and developing new materials with tailored functionalities.